Cas no 1690583-09-5 (8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 1690583-09-5
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 6789930
• PubChem ID: 126973945
• Update Time: 2025-09-28

8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• EN300-6278598
• 1690583-09-5
• 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran

• Inchi： 1S/C10H11ClO/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1,3-4H,2,5-7H2
• InChI Key： OWJLUAIJJPRKQX-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=C1OCCC2

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran

8-(Chloromethyl)-3,4-Dihydro-2H-1-Benzopyran: A Comprehensive Overview

8-(Chloromethyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 1690583-09-5) is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design and material science. Recent studies have highlighted its role in the development of bioactive molecules and advanced materials, making it a subject of interest for researchers worldwide.

The molecular structure of 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran is notable for its combination of a benzopyran ring system and a chloromethyl group. The benzopyran moiety provides a rigid framework that can be exploited for various chemical reactions, while the chloromethyl group introduces reactivity and functional diversity. This combination makes the compound an excellent candidate for exploring novel synthetic pathways and functional materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran through innovative methodologies. Researchers have employed catalytic asymmetric synthesis and microwave-assisted reactions to achieve high yields and enantioselectivity. These techniques not only enhance the production efficiency but also pave the way for large-scale applications in pharmaceuticals and agrochemicals.

In terms of applications, 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran has shown promise in drug discovery programs targeting various therapeutic areas. Its structural features allow for the development of bioisosteres and prodrugs, which can improve drug delivery and efficacy. Additionally, the compound has been explored as a building block for constructing complex natural product analogs, contributing to the advancement of medicinal chemistry.

The environmental impact and toxicity profile of 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran have also been subjects of recent research. Studies indicate that the compound exhibits moderate biodegradability under specific conditions, making it suitable for eco-friendly chemical processes. Furthermore, toxicological assessments suggest that it poses minimal risks to aquatic life when used responsibly, aligning with current sustainability goals in the chemical industry.

Looking ahead, 8-(chloromethyl)-3,4-dihydro-2H-1-benzopyran is expected to play a pivotal role in emerging areas such as green chemistry and nanotechnology. Its ability to participate in diverse chemical transformations positions it as a valuable tool for developing sustainable solutions in various industries.